Cas no 1358223-46-7 (methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate)

• Product Name: methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate
• CAS No: 1358223-46-7
• MF: C₂₁H₂₀N₂O₄S
• MW: 396.459504127502
• CID: 5398890
• Update Time: 2025-05-19

methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• RQYGCSLVODOITI-UHFFFAOYSA-N
• methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate

• Inchi： 1S/C21H20N2O4S/c1-13-7-8-17-16(9-13)19(11-18(23-17)21(25)26-2)27-12-20(24)22-14-5-4-6-15(10-14)28-3/h4-11H,12H2,1-3H3,(H,22,24)
• InChI Key： RQYGCSLVODOITI-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(OCC(NC2=CC=CC(SC)=C2)=O)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate

Comprehensive Overview of Methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate (CAS No. 1358223-46-7)

Methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate (CAS No. 1358223-46-7) is a specialized quinoline-based compound with significant potential in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic organic molecules, which are widely studied for their diverse biological activities and applications in drug discovery. The presence of a methylsulfanylphenyl group and a carboxylate ester functionality makes this molecule particularly interesting for researchers focusing on structure-activity relationships (SAR) and medicinal chemistry.

The molecular structure of methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate features a quinoline core substituted with a methyl group at the 6-position and a carbamoylmethoxy linkage at the 4-position. The 3-(methylsulfanyl)phenyl moiety attached to the carbamoyl group introduces a sulfur-containing functional group, which can influence the compound's electronic properties and binding affinity in biological systems. This structural complexity has sparked interest in its potential as a lead compound for developing new therapeutic agents, particularly in areas such as anti-inflammatory and antimicrobial research.

Recent trends in drug discovery and agrochemical development have highlighted the importance of sulfur-containing heterocycles, making CAS No. 1358223-46-7 a relevant subject for investigation. Researchers are particularly interested in how the methylsulfanyl group affects the compound's bioavailability and metabolic stability, which are critical factors in pharmaceutical development. Additionally, the ester functionality in this molecule offers opportunities for further chemical modifications, potentially leading to prodrug formulations or improved drug delivery systems.

The synthesis of methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate typically involves multi-step organic reactions, including quinoline ring formation, esterification, and amide coupling processes. These synthetic routes are of interest to chemists working on green chemistry approaches, as the pharmaceutical industry seeks more sustainable synthesis methods. The compound's purification and characterization often employ advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are standard tools in modern chemical analysis.

In the context of current research trends, CAS No. 1358223-46-7 aligns with several hot topics in chemical research. These include the development of small molecule inhibitors for various biological targets, exploration of novel antimicrobial agents to address antibiotic resistance, and design of environmentally friendly agrochemicals. The compound's structural features make it a potential candidate for molecular docking studies and virtual screening campaigns, which are increasingly important in computer-aided drug design (CADD).

From a commercial perspective, methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate is primarily available as a research chemical for laboratory use. Its market availability is influenced by the growing demand for specialty chemicals in pharmaceutical R&D. Suppliers typically provide this compound with detailed certificates of analysis (CoA) to ensure quality standards for research applications. The pricing and availability may vary depending on synthesis scale and purity requirements, which are important considerations for researchers planning experiments.

Safety considerations for handling CAS No. 1358223-46-7 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this chemical. Storage typically requires protection from moisture and light, often in a cool, dry environment to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions and disposal guidelines.

Future research directions for methyl 6-methyl-4-({[3-(methylsulfanyl)phenyl]carbamoyl}methoxy)quinoline-2-carboxylate may include exploration of its biological activity profile, optimization of its pharmacokinetic properties, and investigation of potential structure-activity relationships through systematic analog synthesis. The compound's unique structural features position it as a valuable chemical scaffold for medicinal chemistry programs targeting various disease areas. As the pharmaceutical industry continues to focus on targeted therapies and precision medicine, compounds like this may play important roles in future drug discovery efforts.

For researchers interested in quinoline derivatives or sulfur-containing bioactive compounds, CAS No. 1358223-46-7 represents an interesting case study in molecular design and drug discovery. Its combination of heterocyclic core, ester functionality, and thioether group offers multiple points for chemical modification and biological evaluation. As such, this compound continues to attract attention in both academic and industrial research settings focused on developing novel therapeutic agents and specialty chemicals with potential applications across multiple sectors.